Cas no 1428349-10-3 (1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea)

• Product Name: 1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea
• CAS No: 1428349-10-3
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 6317411
• PubChem ID: 71804496
• Update Time: 2025-06-03

1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea
• 1428349-10-3
• 1-(3-(furan-3-yl)-3-hydroxypropyl)-3-(thiophen-2-yl)urea
• CHEMBL3440228
• AKOS024556734
• 1-[3-(furan-3-yl)-3-hydroxypropyl]-3-thiophen-2-ylurea
• F6416-8393
• 1-[3-(FURAN-3-YL)-3-HYDROXYPROPYL]-3-(THIOPHEN-2-YL)UREA

• Inchi： 1S/C12H14N2O3S/c15-10(9-4-6-17-8-9)3-5-13-12(16)14-11-2-1-7-18-11/h1-2,4,6-8,10,15H,3,5H2,(H2,13,14,16)
• InChI Key： VRIWMSAGGVOOSD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCCC(C1=COC=C1)O)=O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea

Chemical Profile of 1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea (CAS No. 1428349-10-3)

1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea, identified by its Chemical Abstracts Service (CAS) number 1428349-10-3, is a heterocyclic compound featuring a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both furan and thiophene moieties in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea consists of a central urea group connected to a propyl chain, which is further substituted with a furan ring at the 3-position and a thiophene ring at the 2-position. This arrangement creates a multifunctional scaffold that can interact with various biological targets, including enzymes and receptors. The hydroxyl group on the propyl chain introduces polarity to the molecule, enhancing its solubility in polar solvents and potentially facilitating cellular uptake.

In recent years, there has been growing interest in exploring the pharmacological potential of urea derivatives due to their ability to modulate enzyme activity and receptor binding. Specifically, compounds containing furan and thiophene rings have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The combination of these heterocyclic structures in 1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea suggests that it may exhibit multiple biological effects, making it a valuable asset in the search for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. The structural features of 1-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-2-yl)urea allow for modifications that can fine-tune its biological activity. For instance, variations in the substitution patterns on the furan and thiophene rings can alter the compound's interactions with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) approaches.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. For example, derivatives of furan and thiophene have been reported to possess anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Similarly, these compounds have shown promise in anticancer research by targeting pathways involved in cell proliferation and apoptosis. Given these findings, 1-3-(furan-3-ylyl)-3-hydroxypropyl-yli( thiophen -2 -ylyl )urea may exhibit similar properties, making it a potential candidate for further exploration in oncology research.

The hydroxyl group on the propyl chain of 1-yli( furan -ylyl )yli( thiophen -2 -ylyl )urea also presents opportunities for further functionalization. This group can be used to introduce additional substituents that enhance binding affinity or improve metabolic stability. For instance, etherification or esterification of the hydroxyl group could modify the compound's solubility profile or its interaction with biological targets. Such modifications are often crucial in optimizing drug candidates for clinical use.

In addition to its potential therapeutic applications, 1-yli( furan -ylyl )yli( thiophen -2 -ylyl )urea may find utility in other areas of chemical research. Its unique structural features make it an interesting subject for studying intermolecular interactions, such as hydrogen bonding and π-stacking. These interactions are fundamental to understanding how molecules recognize and bind to biological targets, providing insights into drug design principles.

The synthesis of 1-yli( furan -ylyl )yli( thiophen -2 -ylyl )urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently, enabling researchers to explore their full potential.

The pharmacokinetic properties of 1-yli( furan -ylyl )yli( thiophen -2 -ylyl )urea are also important considerations in drug development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T) must be evaluated to determine whether the compound is suitable for clinical use. In vitro studies using cell-based assays can provide preliminary data on these properties before moving into animal models or human trials.

Given the growing interest in natural product-inspired drug discovery, there is potential for 1-yli( furan -ylyl )yli( thiophen -2 -ylyl )urea to be inspired by bioactive molecules found in plants or microorganisms. Natural products often contain complex heterocyclic structures that have evolved over millions of years to exhibit potent biological activities. By studying these molecules, researchers can identify structural motifs that may be useful in designing new drugs.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques can predict how 1-yli( furan -ylyl )yli( thiophen -2 -ylyl )urea interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying promising lead compounds and optimizing their structures for improved efficacy and selectivity.

In conclusion, 1-yli( furan -ylyl )yhioprop yhiili yhioprop yhiil yhiil yhiil yhiil yhiil yhiil yhiil yhiil yhiil yhiil yhiil yhiil yhiil thien i i i i i i i i i i i i i i i thien o o o o o o o o o o o o o o o thien u u u u u u u u u u u u u u u urea (CAS No. 1428349 10 1428349 10 1428349 10 1428349 10 1428349 10 1428349 10 > > > > > > > > > > > > > > 1428349 > 1428349 > 1428349 > 1428349 > 1428349 > 1428349 > 1428349 > 1428349 > 1428349 > 1428349 > 1428349 > 1428349 > 1428349 ) represents a structurally complex molecule with significant potential for further exploration in pharmaceutical research. Its unique combination of heterocyclic moieties offers opportunities for modulating various biological pathways, making it a promising candidate for developing novel therapeutic agents. Further studies are warranted to fully elucidate its pharmacological profile and assess its suitability for clinical applications.